Cas no 1282720-61-9 (2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid)

• Product Name: 2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid
• CAS No: 1282720-61-9
• MF: C₁₀H₁₂F₃N₃O₂
• MW: 263.21639251709
• CID: 5148928
• Update Time: 2025-10-19

2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• 2-(Diethylamino)-4-(trifluoromethyl)pyrimidine-5-carboxylicacid
• 2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid
• SB59099
• 5-Pyrimidinecarboxylic acid, 2-(diethylamino)-4-(trifluoromethyl)-

• Inchi： 1S/C10H12F3N3O2/c1-3-16(4-2)9-14-5-6(8(17)18)7(15-9)10(11,12)13/h5H,3-4H2,1-2H3,(H,17,18)
• InChI Key： BFSHJYAZHHBCQX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NC(=N1)N(CC)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3

Additional information on 2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid (CAS No. 1282720-61-9)

2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid (CAS No. 1282720-61-9) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique trifluoromethyl and diethylamino functional groups. Its molecular structure, combining electron-withdrawing and electron-donating substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

The growing demand for fluorinated pyrimidines in modern chemistry has placed 2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid in the spotlight. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them crucial in medicinal chemistry. Recent studies highlight the compound's utility in designing kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA-dependent RNA polymerase (RdRp) for therapeutic development. Additionally, its agrochemical relevance stems from the trifluoromethyl group's ability to improve pesticidal activity, addressing global challenges in sustainable agriculture.

From a synthetic perspective, CAS No. 1282720-61-9 serves as a versatile building block for structure-activity relationship (SAR) studies. Its carboxylic acid moiety allows for further derivatization through amidation, esterification, or coupling reactions, enabling the creation of diverse small-molecule libraries. This adaptability is particularly valuable in high-throughput screening (HTS) campaigns, where researchers explore its potential against emerging biological targets. The compound's logP and solubility profile also make it suitable for formulation optimization in preclinical development.

Environmental and regulatory considerations surrounding fluorinated compounds have spurred innovations in the synthesis of 2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid. Green chemistry approaches, such as catalytic fluorination and solvent-free reactions, are being explored to minimize waste and energy consumption. These advancements align with the pharmaceutical industry's push toward sustainable manufacturing, a topic frequently searched in AI-driven literature analysis tools. Furthermore, the compound's stability under various pH conditions makes it a candidate for oral drug delivery systems, a key area of interest in biopharmaceutical research.

In analytical chemistry, CAS 1282720-61-9 is characterized using advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, critical for quality control in industrial applications. The rise of machine learning in chemical analysis has also enabled faster prediction of its spectral properties, streamlining research workflows. As interest grows in precision medicine and targeted therapies, this pyrimidine derivative continues to attract attention for its modular design and tunable pharmacokinetics.

Looking ahead, 2-Diethylamino-4-trifluoromethyl-pyrimidine-5-carboxylic acid is poised to play a pivotal role in addressing unmet medical needs, particularly in infectious diseases and oncology. Its compatibility with combinatorial chemistry techniques positions it as a key player in drug discovery pipelines. With the increasing integration of computational chemistry and AI-assisted molecular design, researchers can accelerate the exploration of its derivatives, potentially unlocking new therapeutic avenues. The compound's intersection with biodegradability studies further underscores its relevance in developing eco-friendly chemicals, a priority for modern industries.